Cas no 98633-82-0 (Tripalmitoyl-s-glyceryl-cysteinyl-seryl-serine)

• Product Name: Tripalmitoyl-s-glyceryl-cysteinyl-seryl-serine
• CAS No: 98633-82-0
• MF: C₆₀H₁₁₃N₃O₁₁S
• MW: 1084.61773848534
• CID: 1002600
• Update Time: 2023-08-03

Tripalmitoyl-s-glyceryl-cysteinyl-seryl-serine Chemical and Physical Properties

Names and Identifiers

• N-palmitoyl-5,6-dipalmitoyl-S-glycerylcysteinyl-seryl-serine
• P3CSS
• tripalmitoyl-s-glyceryl-cysteinyl-seryl-serine
• tripalmitoyl-S-glyceryl-Cys-Ser-Ser
• s-[2,3-bis(hexadecanoyloxy)propyl]-n-hexadecanoyl-l-cysteinyl-l-seryl-l-serine
• N-palmitoyl-S-[2,3-bis(palmitoyloxy)propyl]-cysteinyl-seryl-serine
• S-[2,3-bis(palmitoyloxy)propyl]-N-palmitoyl-L-cysteinyl-L-seryl-L-serine
• Q27131392
• L-Serine, N-(N-(S-(2,3-bis((1-oxohexadecyl)oxy)propyl)-N-(1-oxohexadecyl)-L-cystein
• Tripalmitoyl-s-glyceryl-cysteinyl-seryl-serine

• Inchi： 1S/C60H113N3O11S/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-55(66)61-54(59(70)62-52(46-64)58(69)63-53(47-65)60(71)72)50-75-49-51(74-57(68)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)48-73-56(67)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h51-54,64-65H,4-50H2,1-3H3,(H,61,66)(H,62,70)(H,63,69)(H,71,72)/t51?,52-,53-,54-/m0/s1
• InChI Key： XVQKZSLOGHBCET-INVHGPFASA-N
• SMILES： S(C[C@@H](C(N[C@H](C(N[C@H](C(=O)O)CO)=O)CO)=O)NC(CCCCCCCCCCCCCCC)=O)CC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1083.81
• Monoisotopic Mass: 1083.81
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 75
• Rotatable Bond Count: 59
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 243

Experimental Properties

• Density: 1.034
• Boiling Point: 1102.5°C at 760 mmHg
• Flash Point: 620.6°C
• Refractive Index: 1.497